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Introduction
4-(4-chlorophenoxy)benzenesulfonyl chloride is a versatile bifunctional molecule of

significant interest in the fields of medicinal chemistry and materials science. Its structure,

incorporating a diaryl ether linkage and a reactive sulfonyl chloride group, makes it a valuable

intermediate for the synthesis of a diverse range of target compounds. This technical guide

provides a comprehensive overview of the known chemical properties, a proposed synthetic

pathway, and the potential biological relevance of this compound and its derivatives.

While extensive experimental data for 4-(4-chlorophenoxy)benzenesulfonyl chloride is not

readily available in public literature, this guide leverages data from the closely related and well-

characterized compound, 4-chlorobenzenesulfonyl chloride, to provide comparative insights.

Chemical Properties
The fundamental chemical and physical properties of 4-(4-chlorophenoxy)benzenesulfonyl
chloride are summarized below. For comparative purposes, the corresponding data for 4-

chlorobenzenesulfonyl chloride are also provided.

Table 1: Physicochemical Properties
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Property
4-(4-
chlorophenoxy)benzenesu
lfonyl chloride

4-chlorobenzenesulfonyl
chloride (for comparison)

CAS Number 191327-30-7[1][2] 98-60-2[3]

Molecular Formula C₁₂H₈Cl₂O₃S[1][4] C₆H₄Cl₂O₂S[5]

Molecular Weight 303.16 g/mol [1] 211.07 g/mol

Appearance Off-white solid[1]
White to light yellow crystals,

powder, or flakes

Melting Point Data not available 50-52 °C

Boiling Point Data not available 141 °C at 15 mmHg

Solubility Data not available
Very soluble in ether and

benzene

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-(4-
chlorophenoxy)benzenesulfonyl chloride is not prominently described in the reviewed

literature. However, a plausible synthetic route can be devised based on established methods

for the preparation of diaryl ethers and the subsequent sulfonation and chlorination of aromatic

rings.

A likely two-step synthesis would involve:

Ullmann Condensation: Formation of the diaryl ether, 4-chlorophenoxybenzene, from 4-

chlorophenol and a suitable aryl halide (e.g., 1-bromo-4-nitrobenzene followed by reduction

and diazotization, or a direct coupling with 4-bromobenzenesulfonate).

Chlorosulfonation: Introduction of the sulfonyl chloride group onto the phenoxy-substituted

benzene ring using chlorosulfonic acid.

Proposed Experimental Protocol: Synthesis of 4-
(Aryloxy)benzenesulfonyl Chlorides
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The following is a generalized procedure for the chlorosulfonation of a diaryl ether, which is

expected to be applicable for the synthesis of 4-(4-chlorophenoxy)benzenesulfonyl chloride.

Materials:

4-chlorophenoxybenzene

Chlorosulfonic acid

Dichloromethane (or other suitable inert solvent)

Ice

Sodium bicarbonate solution (saturated)

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-

chlorophenoxybenzene in a minimal amount of dry dichloromethane.

Cool the flask in an ice-water bath to 0 °C.

Slowly add an excess of chlorosulfonic acid (typically 2-3 equivalents) dropwise to the stirred

solution, maintaining the temperature below 5 °C. The reaction is exothermic and will evolve

hydrogen chloride gas, so it must be performed in a well-ventilated fume hood.

After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, then let

it warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis

indicates the consumption of the starting material.

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Separate the organic layer. Wash the organic layer sequentially with cold water, saturated

sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 4-(4-chlorophenoxy)benzenesulfonyl chloride.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

hexane/ethyl acetate).

Step 1: Diaryl Ether Formation

Step 2: Chlorosulfonation

4-chlorophenol
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(Cu catalyst, base)
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Figure 1: Hypothesized Synthesis Workflow

Reactivity and Applications
4-(4-chlorophenoxy)benzenesulfonyl chloride is primarily utilized as a chemical

intermediate.[1] The sulfonyl chloride functional group is a strong electrophile and readily
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undergoes nucleophilic substitution with a variety of nucleophiles, including amines, alcohols,

and thiols, to form the corresponding sulfonamides, sulfonates, and thioesters. This reactivity

makes it a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1]

The diaryl ether moiety can confer desirable pharmacokinetic properties and can be involved in

key binding interactions with biological targets. Derivatives of this compound are of interest as

potential anti-inflammatory and antibacterial agents.[1]

Biological Activity and Signaling Pathways
While no specific signaling pathways involving 4-(4-chlorophenoxy)benzenesulfonyl
chloride have been elucidated, its structural motifs are present in molecules with known

biological activities. For instance, benzenesulfonamide derivatives are known to exhibit a wide

range of pharmacological effects, including antibacterial, and anti-inflammatory properties.

One potential area of relevance for drug development professionals is the inhibition of matrix

metalloproteinases (MMPs). A study on 4-phenoxybenzenesulfonyl pyrrolidine derivatives

demonstrated their inhibitory activity against MMP-2 and MMP-9, which are implicated in

cancer cell migration and invasion.[6] The 4-phenoxybenzenesulfonyl scaffold was a key

component of these inhibitors.

The following diagram illustrates a generalized signaling pathway where a derivative of 4-(4-
chlorophenoxy)benzenesulfonyl chloride could potentially act as an inhibitor of a signaling

cascade relevant to cancer progression.
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Figure 2: Potential Signaling Pathway Inhibition
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Spectroscopic Data
As previously mentioned, specific spectroscopic data for 4-(4-
chlorophenoxy)benzenesulfonyl chloride is not available in the searched databases. For

reference, the typical spectral characteristics of the related compound, 4-

chlorobenzenesulfonyl chloride, are presented.

Table 2: Spectroscopic Data for 4-chlorobenzenesulfonyl chloride (for comparison)

Technique Key Features

¹H NMR

Aromatic protons would appear as two doublets

in the range of δ 7.5-8.0 ppm, characteristic of a

1,4-disubstituted benzene ring.

¹³C NMR

Signals for the four distinct aromatic carbons

would be observed, with the carbon attached to

the sulfonyl group being the most downfield.

IR Spectroscopy

Strong characteristic absorptions for the S=O

stretching of the sulfonyl chloride group would

be expected around 1380 cm⁻¹ and 1180 cm⁻¹.

Mass Spectrometry

The mass spectrum would show a molecular ion

peak (M⁺) and characteristic fragmentation

patterns, including the loss of the chlorine atom

from the sulfonyl chloride group and the sulfonyl

chloride group itself.

For 4-(4-chlorophenoxy)benzenesulfonyl chloride, the ¹H and ¹³C NMR spectra would be

more complex due to the presence of two distinct aromatic rings. The ¹H NMR would be

expected to show signals for eight aromatic protons, likely as a set of overlapping multiplets or

distinct doublets depending on the specific chemical environment.

Safety and Handling
While a specific safety data sheet for 4-(4-chlorophenoxy)benzenesulfonyl chloride was not

retrieved, compounds containing a sulfonyl chloride group should be handled with caution.
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They are generally moisture-sensitive and can react with water to produce corrosive

hydrochloric acid and the corresponding sulfonic acid. Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn. All manipulations

should be carried out in a well-ventilated fume hood.

Conclusion
4-(4-chlorophenoxy)benzenesulfonyl chloride is a valuable synthetic intermediate with

potential applications in drug discovery and materials science. While a comprehensive

experimental characterization is not yet publicly available, this guide provides a summary of its

known properties and a framework for its synthesis and potential biological relevance based on

related compounds. Further research into the synthesis and biological evaluation of derivatives

of this compound is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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